Cas no 64107-36-4 (3-Pyridinecarboxaldehyde, 2-[(phenylmethyl)thio]-)

3-Pyridinecarboxaldehyde, 2-[(phenylmethyl)thio]- structure
64107-36-4 structure
Product Name:3-Pyridinecarboxaldehyde, 2-[(phenylmethyl)thio]-
CAS No:64107-36-4
MF:C13H11NOS
MW:229.297541856766
CID:1669391
PubChem ID:4531915
Update Time:2025-04-21

3-Pyridinecarboxaldehyde, 2-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxaldehyde, 2-[(phenylmethyl)thio]-
    • 2-benzylsulfanylpyridine-3-carbaldehyde
    • 2-(benzylsulfanyl)nicotinaldehyde
    • 64107-36-4
    • CHEMBL1357063
    • 2-[(Phenylmethyl)thio]pyridine-3-carboxaldehyde
    • AE-411/41415629
    • SMR000475810
    • SCHEMBL9250621
    • DTXSID301332221
    • UMBWHNVNGRJLHG-UHFFFAOYSA-N
    • HMS2778L14
    • 2-(Benzylthio)nicotinaldehyde
    • MLS001179435
    • Inchi: 1S/C13H11NOS/c15-9-12-7-4-8-14-13(12)16-10-11-5-2-1-3-6-11/h1-9H,10H2
    • InChI Key: UMBWHNVNGRJLHG-UHFFFAOYSA-N
    • SMILES: S(C1C(C=O)=CC=CN=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 229.05623
  • Monoisotopic Mass: 229.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 55.3Ų

Experimental Properties

  • PSA: 29.96
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